Cas no 1807012-85-6 (2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide)

• Product Name: 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide
• CAS No: 1807012-85-6
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4962494
• Update Time: 2025-05-20

2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide

• Inchi： 1S/C9H5BrF6O/c10-3-5-6(8(11,12)13)1-4(17)2-7(5)9(14,15)16/h1-2,17H,3H2
• InChI Key： SEXLERJENVJNAA-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Additional information on 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide

2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide (CAS No. 1807012-85-6): A Versatile Fluorinated Building Block for Advanced Synthesis

In the realm of fluorinated organic compounds, 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide (CAS No. 1807012-85-6) has emerged as a valuable synthetic intermediate with unique electronic and steric properties. This trifluoromethyl-substituted benzyl bromide derivative combines the strong electron-withdrawing effects of CF3 groups with the reactivity of a benzylic bromide, making it particularly useful in pharmaceutical research, materials science, and specialty chemical synthesis.

The molecular structure of 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide features two trifluoromethyl groups at the 2- and 6-positions of the aromatic ring, along with a hydroxyl group at the 4-position and a reactive bromomethyl group. This specific substitution pattern creates a compound with interesting properties that researchers are exploring for various applications. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, characteristics that are highly sought after in modern drug discovery programs.

Recent advances in fluorine chemistry have brought compounds like 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide into focus, especially as the pharmaceutical industry continues to develop more sophisticated small molecule drugs. The compound serves as an excellent precursor for the synthesis of various fluorinated pharmaceuticals and agrochemicals, where the introduction of fluorine atoms can significantly alter biological activity and environmental persistence.

From a synthetic chemistry perspective, the benzyl bromide moiety in 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide offers numerous possibilities for further functionalization. It can participate in nucleophilic substitution reactions, form carbon-carbon bonds through transition metal-catalyzed couplings, or serve as an alkylating agent. The phenolic hydroxyl group provides an additional handle for modification, allowing for the creation of ethers, esters, or other derivatives with tailored properties.

In materials science applications, researchers are investigating 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide as a building block for fluorinated polymers and advanced materials. The compound's ability to introduce both fluorine atoms and reactive sites into polymeric structures makes it valuable for developing materials with enhanced thermal stability, chemical resistance, and unique surface properties. These characteristics are particularly relevant for applications in electronics, coatings, and specialty membranes.

The synthesis and handling of 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide require specialized knowledge in organofluorine chemistry. Proper storage conditions typically involve protection from moisture and light, often under inert atmosphere, to maintain the compound's reactivity and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound and verifying its purity before use in sensitive applications.

Market trends indicate growing demand for sophisticated fluorinated building blocks like 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide, particularly in the pharmaceutical and advanced materials sectors. As drug discovery programs increasingly incorporate fluorine atoms to optimize drug properties, intermediates with precise fluorine substitution patterns become more valuable. The compound's unique combination of substituents positions it as a strategic material for researchers developing next-generation therapeutics and functional materials.

Environmental considerations surrounding fluorinated compounds have led to increased research into the biodegradation and environmental fate of such molecules. While 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide itself is primarily used in controlled laboratory and industrial settings, understanding its environmental impact is part of responsible chemical development. Researchers are actively working on green chemistry approaches to synthesize and utilize such fluorinated intermediates more sustainably.

Quality control of 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide is critical for its successful application in research and development. Suppliers typically provide detailed certificates of analysis including purity assessments by HPLC or GC, moisture content, and spectroscopic characterization data. These quality measures ensure researchers can rely on consistent performance when incorporating this building block into their synthetic schemes.

Looking forward, the applications of 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide are expected to expand as new synthetic methodologies emerge. Areas such as bioconjugation chemistry, PET tracer development, and fluorescent probe design may benefit from this compound's unique properties. The continued evolution of catalysis and click chemistry approaches will likely create additional opportunities for utilizing this versatile fluorinated building block in innovative ways.

For researchers working with 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide, proper safety protocols are essential. While not classified among strictly controlled substances, appropriate personal protective equipment and engineering controls should be employed when handling this compound, particularly due to the reactivity of the benzyl bromide group and the potential for skin and eye irritation.

The commercial availability of 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide from specialty chemical suppliers has improved in recent years, reflecting its growing importance in synthetic chemistry. Pricing typically reflects the compound's complexity and the specialized processes required for its production and purification. Researchers can often obtain the material in various quantities, from small-scale research amounts to larger quantities for process development.

In conclusion, 2,6-Bis(trifluoromethyl)-4-hydroxybenzyl bromide (CAS No. 1807012-85-6) represents an important addition to the toolbox of modern synthetic chemists. Its combination of fluorine substitution and reactive functionality makes it particularly valuable for creating advanced materials and bioactive molecules with tailored properties. As the fields of medicinal chemistry and materials science continue to advance, the strategic importance of such precisely functionalized fluorinated intermediates is likely to grow, driving further innovation in their synthesis and application.